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Compound of Interest

Compound Name: Sodium deuteroxide

Cat. No.: B052538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sodium deuteroxide (NaOD) is a crucial reagent in a multitude of research and development

applications, particularly in the synthesis of deuterated compounds for NMR studies, mass

spectrometry, and as a catalyst in various chemical reactions. While its utility is significant, its

hazardous nature necessitates a thorough understanding of its safety precautions. This

technical guide provides an in-depth overview of the safety data for sodium deuteroxide,

focusing on precautionary measures, hazard identification, and emergency procedures,

presented in a manner that is both comprehensive and accessible to laboratory professionals.

Hazard Identification and Classification
Sodium deuteroxide is a strong base and is classified as a hazardous substance. The primary

hazards are its corrosivity to metals and its potential to cause severe skin burns and serious

eye damage. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides a standardized framework for communicating these hazards.

Table 1: GHS Classification for Sodium Deuteroxide (30-40% in D₂O)
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Hazard Class Category Hazard Statement

Corrosive to metals Category 1
H290: May be corrosive to

metals

Skin corrosion/irritation Category 1A

H314: Causes severe skin

burns and eye damage[1][2][3]

[4][5]

Serious eye damage/eye

irritation
Category 1

H318: Causes serious eye

damage[2][3][4][5]

Hazardous to the aquatic

environment, acute hazard
Category 3 H402: Harmful to aquatic life[6]

The signal word for sodium deuteroxide is "Danger".[2][3][4][6]

Precautionary Measures
A multi-faceted approach to safety, encompassing engineering controls, personal protective

equipment, and safe handling practices, is essential when working with sodium deuteroxide.

Engineering Controls
Adequate ventilation is paramount to prevent the formation and inhalation of vapors or mists.[6]

[7] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[8] Eyewash stations and safety showers must be readily accessible in the immediate work

area.[8]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent contact with skin and eyes.

Table 2: Recommended Personal Protective Equipment
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Body Part Protection Standard

Eyes/Face

Tightly fitting safety goggles

and a face shield (minimum 8-

inch).

NIOSH (US) or EN 166 (EU)

approved.[2]

Skin

Chemical-resistant gloves

(inspected before use), and a

complete suit protecting

against chemicals.[2][9]

Regulation (EU) 2016/425 and

the standard EN 374.[2]

Respiratory

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges should be

used if engineering controls

are insufficient or as a backup.

[2]

NIOSH (US) or EN 149 (EU)

approved.[8]

Handling and Storage
Safe handling and storage practices are critical to prevent accidents and maintain the integrity

of the chemical.

Handling: Avoid all personal contact, including inhalation of mists or vapors.[10] Wash hands

thoroughly after handling.[6] Do not eat, drink, or smoke in areas where sodium
deuteroxide is handled.[6] When diluting, always add the sodium deuteroxide solution to

water slowly; never the other way around to avoid a violent exothermic reaction.[10]

Storage: Store in a cool, dry, well-ventilated area away from direct sunlight and moisture.[6]

[7] Keep containers tightly sealed and upright to prevent leakage.[6][7] Store locked up.[6]

Sodium deuteroxide is incompatible with strong acids, strong oxidizing agents, and various

metals such as aluminum.[10][11][12] It should be stored in appropriate containers, such as

those made of glass for laboratory quantities, and not in aluminum, galvanized, or tin-plated

containers.[10]

Exposure Limits
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Occupational exposure limits for sodium hydroxide are often used as a reference for sodium
deuteroxide.

Table 3: Occupational Exposure Limits

Organization Limit Type Value Basis for Limit

ACGIH Ceiling (C) 2 mg/m³

Upper respiratory

tract, eye, & skin

irritation[6][7]

OSHA

Permissible Exposure

Limit (PEL) - Time

Weighted Average

(TWA)

2 mg/m³ [7]

Emergency Procedures
Immediate and appropriate action is crucial in the event of exposure or a spill.

First-Aid Measures
Table 4: First-Aid Measures for Sodium Deuteroxide Exposure
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Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.

Immediately call a poison center or doctor.[6]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with copious amounts of

water/shower for at least 15 minutes.

Immediately call a poison center or doctor.[2][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately call a poison center or doctor.[2][6]

Ingestion
Rinse mouth. Do NOT induce vomiting.

Immediately call a poison center or doctor.[2][6]

Accidental Release Measures
In the event of a spill, evacuate the area and ensure adequate ventilation.[2] Cleanup should

only be performed by trained personnel wearing appropriate PPE.[6] Small spills can be

absorbed with an inert absorbent material (e.g., sand, earth, vermiculite) and placed in a

suitable, closed container for disposal.[2][10] Prevent the spill from entering drains or public

waters.[6]

Experimental Protocols for Hazard Determination
The classification of sodium deuteroxide as a corrosive substance is based on data from

standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD).

Skin Corrosion Testing
The determination of skin corrosion potential is often conducted using in vitro methods to avoid

animal testing. The OECD Test Guideline 431: In Vitro Skin Corrosion: Reconstructed Human

Epidermis (RhE) Test Method is a widely accepted protocol.[1][2][6][9]
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Principle: This test method utilizes a three-dimensional reconstructed human epidermis model

that mimics the properties of human skin.[1] The test chemical is applied topically to the tissue.

Corrosive chemicals are able to penetrate the stratum corneum and are cytotoxic to the

underlying cells.[1][2] Cell viability is then measured, typically using the MTT assay, where

viable cells convert the MTT dye into a blue formazan product that can be quantified.[2][13] A

significant decrease in cell viability below a defined threshold indicates that the substance is

corrosive.[1]

Serious Eye Damage/Eye Irritation Testing
Similar to skin corrosion, in vitro and ex vivo methods are prioritized for assessing eye irritation

and damage. The OECD Test Guideline 437: Bovine Corneal Opacity and Permeability (BCOP)

Test Method and the OECD Test Guideline 438: Isolated Chicken Eye (ICE) Test Method are

two such examples.[4] These tests evaluate changes in corneal opacity and permeability after

exposure to a test substance to predict its potential for causing serious eye damage.[4]

Logical Relationships and Workflows
Visualizing the logical flow of safety precautions and experimental workflows can enhance

understanding and compliance.
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Caption: Logical flow of safety precautions for sodium deuteroxide.

OECD 431: In Vitro Skin Corrosion Test Workflow
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Caption: Generalized workflow for OECD 431 skin corrosion test.
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This guide is intended to provide a thorough overview of the safety precautions for sodium
deuteroxide. It is imperative that all users consult the specific Safety Data Sheet (SDS)

provided by the manufacturer for the most current and detailed information before handling this

chemical. Adherence to these safety protocols is not only a matter of regulatory compliance but

a fundamental aspect of responsible scientific practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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